Cas no 13638-15-8 (1-Methyl-2-oxo-1,2-dihydropyrimidine-5-carbonitrile)

1-Methyl-2-oxo-1,2-dihydropyrimidine-5-carbonitrile is a heterocyclic compound featuring a pyrimidine core with a nitrile group at the 5-position and a methyl substituent at the 1-position. This structure imparts reactivity suitable for pharmaceutical and agrochemical intermediates, particularly in the synthesis of bioactive molecules. The presence of both carbonyl and nitrile functionalities enhances its utility in cyclization and condensation reactions. Its high purity and stability under standard conditions make it a reliable building block for medicinal chemistry research. The compound's well-defined molecular architecture allows for precise modifications, facilitating the development of novel derivatives with potential therapeutic applications.

1-Methyl-2-oxo-1,2-dihydropyrimidine-5-carbonitrile structure

13638-15-8 structure

Product Name:1-Methyl-2-oxo-1,2-dihydropyrimidine-5-carbonitrile

CAS No:13638-15-8

MF:C₆H₅N₃O

MW:135.123400449753

CID:1090638

PubChem ID:72183137

Update Time:2025-06-14

1-Methyl-2-oxo-1,2-dihydropyrimidine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 1-Methyl-2-oxo-1,2-dihydropyrimidine-5-carbonitrile
- 1-methyl-2-oxopyrimidine-5-carbonitrile
- 13638-15-8
- DTXSID40858628
- SB56926
- Inchi： 1S/C6H5N3O/c1-9-4-5(2-7)3-8-6(9)10/h3-4H,1H3
- InChI Key： SUHPOEHIBTYTKG-UHFFFAOYSA-N
- SMILES： O=C1N=CC(C#N)=CN1C

Computed Properties

Exact Mass: 135.043261791g/mol
Monoisotopic Mass: 135.043261791g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 268
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.6
Topological Polar Surface Area: 56.5Å²

1-Methyl-2-oxo-1,2-dihydropyrimidine-5-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM166126-1g	1-methyl-2-oxo-1,2-dihydropyrimidine-5-carbonitrile	13638-15-8	95%	1g	$405	2021-08-05
Chemenu	CM166126-1g	1-methyl-2-oxo-1,2-dihydropyrimidine-5-carbonitrile	13638-15-8	95%	1g	$393	2023-02-18

1-Methyl-2-oxo-1,2-dihydropyrimidine-5-carbonitrile Related Literature

1. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
2. An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy

Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
3. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
4. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
5. Acetylcholinesterase amperometric detection system based on a cobalt(II) tetraphenylporphyrin-modified electrode

Analyst, 1996,121, 1123-1126

Additional information on 1-Methyl-2-oxo-1,2-dihydropyrimidine-5-carbonitrile

1-Methyl-2-oxo-1,2-dihydropyrimidine-5-carbonitrile (CAS No. 13638-15-8): A Versatile Building Block in Modern Organic Synthesis

The compound 1-Methyl-2-oxo-1,2-dihydropyrimidine-5-carbonitrile (CAS 13638-15-8) is a pyrimidine derivative with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a methyl group, a carbonitrile moiety, and a dihydropyrimidine core, makes it a valuable intermediate for synthesizing bioactive molecules. Recent trends in drug discovery and green chemistry have heightened interest in this compound, as researchers seek sustainable methods to optimize its production and applications.

One of the most searched questions about 1-Methyl-2-oxo-1,2-dihydropyrimidine-5-carbonitrile revolves around its role in heterocyclic chemistry. The compound’s nitrile functionality allows for diverse transformations, such as cyclization and nucleophilic additions, which are critical in designing small-molecule inhibitors for therapeutic targets. For instance, its derivatives have shown promise in kinase inhibition, a hot topic in cancer research. This aligns with the growing demand for precision medicine and targeted therapies, making CAS 13638-15-8 a compound of interest in academic and industrial labs alike.

Another area where 1-Methyl-2-oxo-1,2-dihydropyrimidine-5-carbonitrile gains attention is its potential in crop protection. Agrochemical researchers are exploring its utility as a precursor for herbicides and fungicides, driven by the need for eco-friendly alternatives to traditional pesticides. The compound’s pyrimidine scaffold is known to interact with biological systems, offering a pathway to develop low-toxicity solutions. This resonates with current discussions on sustainable agriculture and food security, topics frequently searched in scientific and policy circles.

From a synthetic perspective, the carbonitrile group in CAS 13638-15-8 enables facile modifications, such as hydrolysis to carboxylic acids or reduction to amines. These reactions are pivotal in medicinal chemistry, where structure-activity relationship (SAR) studies require rapid diversification of core structures. Laboratories focusing on high-throughput screening often prioritize such adaptable intermediates, as they streamline the discovery of lead compounds for diseases like diabetes and inflammation.

Environmental considerations also play a role in the popularity of 1-Methyl-2-oxo-1,2-dihydropyrimidine-5-carbonitrile. Recent advancements in catalytic processes have reduced the reliance on hazardous reagents in its synthesis, addressing concerns about chemical waste. This aligns with the broader shift toward green synthesis, a trending topic in ACS and RSC publications. Researchers are now investigating biocatalysts and microwave-assisted reactions to further optimize the production of this compound.

In summary, 1-Methyl-2-oxo-1,2-dihydropyrimidine-5-carbonitrile (CAS 13638-15-8) exemplifies the intersection of innovation and utility in modern chemistry. Its applications span drug development, agriculture, and materials science, reflecting the compound’s adaptability to evolving scientific challenges. As interest grows in personalized medicine and sustainable technologies, this pyrimidine derivative is poised to remain a focal point in research and industrial applications.